Cas no 1793071-39-2 (Thiacloprid-d4)

• Product Name: Thiacloprid-d4
• CAS No: 1793071-39-2
• MF: C₁₀H₉ClN₄S
• MW: 256.75
• CID: 4760261
• Update Time: 2025-11-02

Thiacloprid-d4 Chemical and Physical Properties

Names and Identifiers

• HOKKPVIRMVDYPB-NPNQNPJSSA-N
• [thiazolidinylidene-2H4]-Thiacloprid
• [2H4]-Thiacloprid
• Thiacloprid-d4 (thiazolidinylidene-d4)
• Thiacloprid-d4

• Inchi： 1S/C10H9ClN4S/c11-9-2-1-8(5-13-9)6-15-3-4-16-10(15)14-7-12/h1-2,5H,3-4,6H2/b14-10+/i3D2,4D2
• InChI Key： HOKKPVIRMVDYPB-DLQCYAEOSA-N
• SMILES： N(=C1/N(CC2=CC=C(Cl)N=C2)C([2H])([2H])C([2H])([2H])S/1)/C#N

Additional information on Thiacloprid-d4

Thiacloprid-d4 (CAS No. 1793071-39-2): A Comprehensive Guide to Its Properties and Applications

Thiacloprid-d4 is a deuterated analog of thiacloprid, a well-known neonicotinoid insecticide. With the CAS number 1793071-39-2, this compound is widely used as an internal standard in analytical chemistry, particularly in LC-MS and GC-MS applications. The deuterium labeling enhances its utility in quantitative analysis, ensuring accurate measurements in environmental and biological samples.

The growing demand for pesticide residue analysis has made Thiacloprid-d4 a critical tool for researchers. Its stability and isotopic purity make it ideal for trace-level detection, addressing concerns about food safety and environmental contamination. Recent studies highlight its role in monitoring neonicotinoid exposure, a hot topic due to increasing regulatory scrutiny on pesticide use.

From a chemical perspective, Thiacloprid-d4 shares structural similarities with its non-deuterated counterpart but offers distinct advantages in mass spectrometry. The incorporation of deuterium atoms reduces interference, improving method sensitivity and reliability. This is particularly valuable in multi-residue analysis, where precision is paramount.

The applications of Thiacloprid-d4 extend beyond environmental monitoring. It is also used in pharmacokinetic studies to understand the metabolism of neonicotinoids in living organisms. As public awareness of pollinator decline grows, research involving this compound contributes to understanding the ecological impact of pesticide use.

In the market, Thiacloprid-d4 is supplied by leading chemical manufacturers with high isotopic enrichment (>98%). Its availability in various formulations, including solution standards, ensures compatibility with diverse analytical workflows. Researchers frequently search for stable isotope-labeled standards, making this compound a sought-after reference material.

Looking ahead, the demand for Thiacloprid-d4 is expected to rise, driven by stricter regulatory standards and advancements in analytical techniques. Its role in ensuring data accuracy positions it as a key component in modern pesticide testing protocols. For laboratories focused on quality control, this compound is indispensable.

In summary, Thiacloprid-d4 (CAS No. 1793071-39-2) is a vital reagent in analytical chemistry, offering unmatched precision in pesticide residue analysis. Its relevance to current discussions on environmental sustainability and food security underscores its importance in scientific research and industrial applications.